Cas no 344281-75-0 (5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine)

5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine structure
344281-75-0 structure
Product Name:5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
CAS No:344281-75-0
MF:C17H11Cl3N2S
MW:381.706639528275
CID:5015497
Update Time:2023-08-25

5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine
    • Bionet1_001677
    • HMS572P19
    • 5-(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
    • 5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
    • Inchi: 1S/C17H11Cl3N2S/c18-14-4-2-12(3-5-14)13-8-21-17(22-9-13)23-10-11-1-6-15(19)16(20)7-11/h1-9H,10H2
    • InChI Key: KGZWWYBJBBBUOE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CSC1N=CC(=CN=1)C1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 358
  • XLogP3: 6.1
  • Topological Polar Surface Area: 51.1
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